N-Oxide vandetanib
N-Oxide vandetanib
Brand Name:
Vulcanchem
CAS No.:
1797030-22-8
VCID:
VC0032836
InChI:
InChI=1S/C22H24BrFN4O3/c1-28(29)7-5-14(6-8-28)12-31-21-11-19-16(10-20(21)30-2)22(26-13-25-19)27-18-4-3-15(23)9-17(18)24/h3-4,9-11,13-14H,5-8,12H2,1-2H3,(H,25,26,27)
SMILES:
C[N+]1(CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)OC)[O-]
Molecular Formula:
C22H24BrFN4O3
Molecular Weight:
491.361
N-Oxide vandetanib
CAS No.: 1797030-22-8
Cat. No.: VC0032836
Molecular Formula: C22H24BrFN4O3
Molecular Weight: 491.361
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1797030-22-8 |
|---|---|
| Molecular Formula | C22H24BrFN4O3 |
| Molecular Weight | 491.361 |
| IUPAC Name | N-(4-bromo-2-fluorophenyl)-6-methoxy-7-[(1-methyl-1-oxidopiperidin-1-ium-4-yl)methoxy]quinazolin-4-amine |
| Standard InChI | InChI=1S/C22H24BrFN4O3/c1-28(29)7-5-14(6-8-28)12-31-21-11-19-16(10-20(21)30-2)22(26-13-25-19)27-18-4-3-15(23)9-17(18)24/h3-4,9-11,13-14H,5-8,12H2,1-2H3,(H,25,26,27) |
| Standard InChI Key | CNFXJGPXGDNUHJ-UHFFFAOYSA-N |
| SMILES | C[N+]1(CCC(CC1)COC2=C(C=C3C(=C2)N=CN=C3NC4=C(C=C(C=C4)Br)F)OC)[O-] |
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